Cas no 1540948-57-9 (4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one)

• Product Name: 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one
• CAS No: 1540948-57-9
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD23804725
• CID: 5151495
• PubChem ID: 137701550
• Update Time: 2025-10-30

4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one
• 2H-Imidazol-2-one, 4-amino-1,5-dihydro-5-methyl-

• MDL： MFCD23804725
• Inchi： 1S/C4H7N3O/c1-2-3(5)7-4(8)6-2/h2H,1H3,(H3,5,6,7,8)
• InChI Key： HGHGYCVXQBIEEI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)C(N)=N1

Additional information on 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one

Comprehensive Overview of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one (CAS No. 1540948-57-9)

4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one (CAS No. 1540948-57-9) is a specialized organic compound belonging to the imidazole family. This heterocyclic molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features an amino group and a methyl substituent on the imidazole ring, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery and biologically active molecules.

In recent years, the demand for imidazole derivatives like 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one has surged, driven by their relevance in medicinal chemistry and material science. A common query among scientists is: "What are the synthetic routes for 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one?" The compound is typically synthesized through cyclization reactions involving guanidine derivatives or α-amino acids, with optimization for yield and purity being a key focus. Its CAS No. 1540948-57-9 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains.

The pharmacological potential of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one is another hot topic. Studies suggest its scaffold may interact with enzyme targets such as kinases or GPCRs, making it a candidate for therapeutic development. Users often search for "biological activities of imidazol-2-one derivatives", reflecting growing interest in its bioactivity profile. Additionally, its stability under physiological conditions is frequently investigated, as it impacts drug delivery systems.

From an industrial perspective, CAS No. 1540948-57-9 is classified as a high-value intermediate in fine chemical production. Manufacturers emphasize scalable synthesis methods to meet the needs of contract research organizations (CROs) and academic laboratories. Environmental and safety considerations are also prominent, with searches like "green synthesis of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one" gaining traction. Innovations in catalytic processes and solvent-free reactions align with sustainability trends.

Analytical characterization of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers frequently inquire about "spectral data for CAS No. 1540948-57-9", underscoring the need for reliable reference standards. The compound’s melting point, solubility, and pKa are additional parameters critical for formulation studies.

In summary, 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one represents a multifaceted compound with applications spanning drug design, chemical biology, and industrial synthesis. Its CAS No. 1540948-57-9 ensures precise identification, while ongoing research continues to uncover new utilities. As the scientific community explores structure-activity relationships and process optimization, this imidazole derivative remains a focal point for innovation.